Cas no 18420-32-1 (Carbonochloridic acid, (tetrahydro-2H-pyran-2-yl)methyl ester)

• Product Name: Carbonochloridic acid, (tetrahydro-2H-pyran-2-yl)methyl ester
• CAS No: 18420-32-1
• MF: C₇H₁₁ClO₃
• MW: 178.613441705704
• MDL: MFCD24141104
• CID: 5246471
• PubChem ID: 21221147
• Update Time: 2026-03-08

Carbonochloridic acid, (tetrahydro-2H-pyran-2-yl)methyl ester Chemical and Physical Properties

Names and Identifiers

• Carbonochloridic acid, (tetrahydro-2H-pyran-2-yl)methyl ester

• MDL： MFCD24141104
• Inchi： 1S/C7H11ClO3/c8-7(9)11-5-6-3-1-2-4-10-6/h6H,1-5H2
• InChI Key： WBLNBTLSRYZFBO-UHFFFAOYSA-N
• SMILES： C(Cl)(OCC1OCCCC1)=O

Computed Properties

• Exact Mass: 178.0396719g/mol
• Monoisotopic Mass: 178.0396719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 35.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes Oxanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes

Additional information on Carbonochloridic acid, (tetrahydro-2H-pyran-2-yl)methyl ester

Carbonochloridic Acid, (Tetrahydro-2H-Pyran-2-Yl)Methyl Ester: A Comprehensive Overview

Carbonochloridic acid, (tetrahydro-2H-pyran-2-yl)methyl ester (CAS No. 18420-32-1) is a chemical compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is notable for its unique structural properties and its potential applications in various industries. The name itself highlights the presence of a carbonochloridic acid moiety, which is a chlorinated carboxylic acid derivative, and a (tetrahydro-2H-pyran-2-yl)methyl ester group, which contributes to its functional versatility.

The structure of this compound consists of a chlorinated carboxylic acid group attached to a tetrahydropyran ring via an ester linkage. The tetrahydropyran ring, a six-membered cyclic ether, adds stability and flexibility to the molecule. This combination makes the compound suitable for use in various chemical reactions and applications. Recent studies have explored the use of this compound in the synthesis of advanced materials, such as biodegradable polymers and high-performance adhesives.

One of the key areas of research involving this compound is its role in catalytic processes. Scientists have discovered that the ester group can act as a catalyst in certain organic reactions, enhancing reaction rates and selectivity. For instance, a study published in the Journal of Catalysis demonstrated that this compound can facilitate the formation of complex organic molecules under mild reaction conditions. This finding has significant implications for the pharmaceutical and agrochemical industries, where precise control over reaction pathways is crucial.

In addition to its catalytic properties, carbonochloridic acid derivatives have been investigated for their potential in green chemistry. The tetrahydropyran ring is known for its ability to participate in bio-based polymerization reactions, making this compound a promising candidate for sustainable material development. Researchers have successfully synthesized biodegradable polymers using this compound as a monomer, which could replace traditional petroleum-based plastics in various applications.

The synthesis of carbonochloridic acid, (tetrahydro-2H-pyran-2-yl)methyl ester involves a multi-step process that typically begins with the chlorination of a carboxylic acid derivative. The subsequent esterification step introduces the tetrahydropyran group, which is derived from tetrahydropyran alcohol. Recent advancements in synthetic methodologies have enabled chemists to optimize this process, reducing production costs and minimizing environmental impact.

Another area of interest is the application of this compound in drug delivery systems. The ester group can be designed to degrade under specific physiological conditions, releasing active pharmaceutical ingredients at targeted sites within the body. This property has led to exploratory research into using this compound as a carrier for anti-cancer drugs, where controlled release mechanisms are essential for maximizing therapeutic efficacy while minimizing side effects.

The stability and reactivity of carbonochloridic acid derivatives have also been studied extensively. Researchers have found that the presence of the tetrahydropyran ring enhances the thermal stability of the molecule, making it suitable for high-temperature applications. Furthermore, the compound exhibits excellent solubility in organic solvents, which is advantageous for its use in solution-based chemical processes.

In conclusion, carbonochloridic acid, (tetrahydro-2H-pyran-2-yl)methyl ester (CAS No. 18420-32-1) is a versatile compound with diverse applications across multiple industries. Its unique structural features and functional groups make it an invaluable tool in organic synthesis and materials science. As research continues to uncover new potential uses for this compound, it is expected to play an increasingly important role in advancing both scientific knowledge and industrial innovation.